Cas no 27772-74-3 (3(2H)-Isoxazolone,5-cyclopentyl-)

• Product Name: 3(2H)-Isoxazolone,5-cyclopentyl-
• CAS No: 27772-74-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 251401
• PubChem ID: 45099074
• Update Time: 2025-04-19

3(2H)-Isoxazolone,5-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,5-cyclopentyl-
• 4-Isoxazolin-3-one,5-cyclopentyl- (8CI)
• 5-Cyclopentylisoxazol-3(2H)-one
• 27772-74-3

• Inchi： 1S/C8H11NO2/c10-8-5-7(11-9-8)6-3-1-2-4-6/h5-6H,1-4H2,(H,9,10)
• InChI Key： AEAAPUXEXIYKDG-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)C1CCCC1

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 38.33